Cas no 100240-05-9 (N-Phenyl-3-piperidinamine)

N-Phenyl-3-piperidinamine is a versatile organic compound featuring a piperidine ring and a phenyl substituent. Its structural features contribute to its solubility and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound offers ease of handling and compatibility with numerous reaction conditions, facilitating efficient synthetic pathways.
N-Phenyl-3-piperidinamine structure
N-Phenyl-3-piperidinamine structure
Product Name:N-Phenyl-3-piperidinamine
CAS No:100240-05-9
MF:C11H16N2
MW:176.258142471313
MDL:MFCD03426313
CID:62129
PubChem ID:3504419
Update Time:2025-07-22

N-Phenyl-3-piperidinamine Chemical and Physical Properties

Names and Identifiers

    • N-Phenyl-3-piperidinamine
    • N-phenylpiperidin-3-amine
    • 3-phenylaminopiperidine
    • 3-Piperidinamine,N-phenyl
    • 3-Piperidinamine, N-phenyl-
    • DTXSID30393119
    • EN300-108593
    • 100240-05-9
    • AKOS010904576
    • MFCD03426313
    • PD143233
    • SCHEMBL4885485
    • CS-0435137
    • Z838921656
    • SB42812
    • FT-0767867
    • MDL: MFCD03426313
    • Inchi: 1S/C11H16N2/c1-2-5-10(6-3-1)13-11-7-4-8-12-9-11/h1-3,5-6,11-13H,4,7-9H2
    • InChI Key: JQDNZFYQBNCCRO-UHFFFAOYSA-N
    • SMILES: N1CCCC(C1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 176.13100
  • Monoisotopic Mass: 176.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 24.1Ų

Experimental Properties

  • PSA: 24.06000
  • LogP: 2.25230

N-Phenyl-3-piperidinamine Pricemore >>

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